Cas no 827042-66-0 (1H-Benzimidazole-2-carboxylic acid, 4-(trifluoromethyl)-, methyl ester)

• Product name: 1H-Benzimidazole-2-carboxylic acid, 4-(trifluoromethyl)-, methyl ester
• CAS No: 827042-66-0
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 685860
• PubChem ID: 11701501

1H-Benzimidazole-2-carboxylic acid, 4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid, 4-(trifluoromethyl)-, methyl ester
• methyl 4-(trifluoromethyl)-1H-benzimidazole-2-carboxylate
• 827042-66-0
• MKSVCJPDPLLXFF-UHFFFAOYSA-N
• SCHEMBL13408238
• DTXSID70470832

• Inchi： InChI=1S/C10H7F3N2O2/c1-17-9(16)8-14-6-4-2-3-5(7(6)15-8)10(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： MKSVCJPDPLLXFF-UHFFFAOYSA-N
• SMILES： COC(=O)C1=NC2=C(C=CC=C2N1)C(F)(F)F

Computed Properties

• Exact Mass: 244.04596196g/mol
• Monoisotopic Mass: 244.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 2.6